N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide

• IUPAC Name: N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C14H18N2O3/c17-14(16-10-5-7-15-8-6-10)13-9-18-11-3-1-2-4-12(11)19-13/h1-4,10,13,15H,5-9H2,(H,16,17)
• InChI Key: WOXDUOSVAHUWNS-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1NC(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide, also known as BRL-15572, is a potent and selective antagonist of the dopamine D3 receptor. It has been extensively studied for its potential therapeutic applications in the treatment of various neuropsychiatric disorders, including drug addiction, schizophrenia, and Parkinson's disease.

Scientific Research Applications

N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide has been studied extensively for its potential therapeutic applications in the treatment of various neuropsychiatric disorders. It has been shown to have a high affinity and selectivity for the dopamine D3 receptor, which is implicated in the regulation of reward and motivation pathways in the brain. N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide has been shown to reduce drug-seeking behavior in animal models of addiction, and to improve cognitive function in animal models of schizophrenia. It has also been shown to have potential neuroprotective effects in animal models of Parkinson's disease.

Mechanism of Action

N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide acts as a competitive antagonist at the dopamine D3 receptor, blocking the binding of dopamine and preventing its downstream signaling pathways. This blockade leads to a decrease in the activity of the mesolimbic dopamine system, which is implicated in the regulation of reward and motivation pathways in the brain. N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide has been shown to selectively target the D3 receptor, without affecting other dopamine receptor subtypes.
Biochemical and Physiological Effects
N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to reduce drug-seeking behavior in animal models of addiction, and to improve cognitive function in animal models of schizophrenia. It has also been shown to have potential neuroprotective effects in animal models of Parkinson's disease. However, the exact mechanisms underlying these effects are still not fully understood.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide is its high affinity and selectivity for the dopamine D3 receptor. This allows for precise targeting of this receptor subtype in scientific research. However, one limitation of N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide is its relatively short half-life, which may limit its effectiveness in certain experimental settings. Additionally, the potential off-target effects of N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide on other dopamine receptor subtypes should be carefully considered in experimental design.

Future Directions

There are a number of potential future directions for research on N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide. One area of focus could be on the development of more potent and selective D3 receptor antagonists, with longer half-lives and fewer off-target effects. Another area of focus could be on the potential therapeutic applications of N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide in the treatment of other neuropsychiatric disorders, such as depression and anxiety. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide, and to identify potential biomarkers of its effectiveness in animal models and human patients.

Synthesis Methods

The synthesis of N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide involves the reaction of 4-(4-fluorophenyl)piperidine with 3,4-methylenedioxyphenylacetic acid in the presence of a coupling reagent such as N,N'-diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt). The resulting intermediate is then treated with trifluoroacetic acid (TFA) to yield N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide as a white solid. This synthesis method has been optimized for high yield and purity, and has been used extensively in scientific research.